Cas no 2171262-93-2 ((2S)-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-3-yl}formamido)pentanoic acid)

• Product Name: (2S)-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-3-yl}formamido)pentanoic acid
• CAS No: 2171262-93-2
• MF: C₂₅H₂₅N₃O₆
• MW: 463.482506513596
• CID: 6518470
• PubChem ID: 165556686
• Update Time: 2025-08-02

(2S)-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-3-yl}formamido)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-3-yl}formamido)pentanoic acid
• 2171262-93-2
• EN300-1546293
• (2S)-2-({5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,2-oxazol-3-yl}formamido)pentanoic acid

• Inchi： 1S/C25H25N3O6/c1-2-7-21(24(30)31)27-23(29)22-12-15(34-28-22)13-26-25(32)33-14-20-18-10-5-3-8-16(18)17-9-4-6-11-19(17)20/h3-6,8-12,20-21H,2,7,13-14H2,1H3,(H,26,32)(H,27,29)(H,30,31)/t21-/m0/s1
• InChI Key： YOELYKZLNOBSGI-NRFANRHFSA-N
• SMILES： O(C(NCC1=CC(C(N[C@H](C(=O)O)CCC)=O)=NO1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 463.17433553g/mol
• Monoisotopic Mass: 463.17433553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 711
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 131Ų

Additional information on (2S)-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-3-yl}formamido)pentanoic acid

Comprehensive Analysis of (2S)-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-3-yl}formamido)pentanoic acid (CAS No. 2171262-93-2)

In the rapidly evolving field of peptide synthesis and pharmaceutical research, the compound (2S)-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-3-yl}formamido)pentanoic acid (CAS No. 2171262-93-2) has garnered significant attention. This Fmoc-protected amino acid derivative plays a pivotal role in solid-phase peptide synthesis (SPPS), a technique widely used in drug discovery and bioconjugation. Researchers are increasingly exploring its applications in targeted drug delivery and proteomics, aligning with the growing demand for precision medicine.

The structural complexity of this compound, featuring a 1,2-oxazole core and an Fmoc-protected amine, makes it a versatile building block for peptide modifications. Its CAS No. 2171262-93-2 is frequently searched in databases like PubChem and Reaxys, reflecting its relevance in high-throughput screening and biomarker development. Recent studies highlight its potential in antibody-drug conjugates (ADCs), a hot topic in oncology research, where precise molecular labeling is critical.

From a synthetic chemistry perspective, the Fmoc group in this compound ensures orthogonal protection during multi-step organic reactions, a feature highly valued in combinatorial chemistry. The pentanoic acid moiety further enhances its solubility in polar solvents, addressing common challenges in peptide purification. These properties resonate with current industry trends toward green chemistry and sustainable synthesis, as researchers seek alternatives to hazardous reagents.

The compound’s role extends to chemical biology, where its oxazole ring serves as a bioisostere for peptide backbone modifications. This aligns with the rising interest in structure-activity relationship (SAR) studies for GPCR-targeting drugs. Notably, its CAS No. 2171262-93-2 is often cross-referenced with peptidomimetics in patent literature, underscoring its commercial potential in biopharmaceuticals.

Quality control of (2S)-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-3-yl}formamido)pentanoic acid relies on advanced analytical techniques like HPLC-MS and NMR spectroscopy, topics frequently queried in scientific forums. Its stability under microwave-assisted synthesis conditions also makes it suitable for automated peptide synthesizers, a technology gaining traction in AI-driven drug discovery platforms.

In conclusion, CAS No. 2171262-93-2 represents a critical tool for modern medicinal chemists, bridging gaps between small-molecule drugs and biologics. Its multifaceted applications—from cancer therapeutics to diagnostic probes—position it at the forefront of personalized medicine innovations, answering pressing questions in today’s life sciences landscape.